Cas no 1137475-05-8 (5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile)

• Product Name: 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile
• CAS No: 1137475-05-8
• MF: C₉H₅ClN₆
• MW: 232.629198789597
• CID: 1093866
• PubChem ID: 56926364
• Update Time: 2025-07-23

5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile
• 5-[(6-chloropyrimidin-4-yl)amino]pyrazine-2-carbonitrile
• 5-(6-chloropyrimidin-4-ylamino)pyrazine-2-carbonitrile
• SCHEMBL619936
• YUDAHIXCGGQFGW-UHFFFAOYSA-N
• 1137475-05-8

• Inchi： 1S/C9H5ClN6/c10-7-1-8(15-5-14-7)16-9-4-12-6(2-11)3-13-9/h1,3-5H,(H,13,14,15,16)
• InChI Key： YUDAHIXCGGQFGW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC1C=NC(C#N)=CN=1

Computed Properties

• Exact Mass: 232.0264219g/mol
• Monoisotopic Mass: 232.0264219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.4Ų

Additional information on 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile

Introduction to 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile and Its Significance in Modern Chemical Biology

5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile, with the CAS number 1137475-05-8, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyrazine core and a chloropyrimidine substituent, exhibits a unique structural framework that makes it a valuable scaffold for the development of novel bioactive agents. The presence of both amino and nitrile functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

The compound's significance is further underscored by its potential applications in the design of inhibitors targeting various therapeutic pathways. Recent advancements in medicinal chemistry have highlighted the importance of pyrazine derivatives in drug discovery, particularly due to their ability to interact with biological targets in a highly specific manner. The 6-Chloropyrimidin-4-yl moiety, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive component for structure-based drug design.

In the context of contemporary research, 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile has been explored for its potential role in addressing unmet medical needs. Studies have demonstrated its efficacy as a precursor in the synthesis of molecules that modulate key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. The nitrile group, for instance, can be readily converted into other functional moieties such as carboxylic acids or amides, which are crucial for achieving optimal pharmacokinetic properties.

The compound's versatility is also reflected in its synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile through multi-step reactions involving cross-coupling and cyclization processes. These advances have not only simplified the production of the compound but also facilitated the exploration of its structural analogs, thereby expanding the chemical space for drug discovery.

One of the most compelling aspects of this molecule is its potential to serve as a lead compound for further optimization. Preclinical studies have indicated that derivatives of 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile exhibit promising pharmacological profiles. For example, modifications to the pyrazine ring have been shown to enhance solubility and metabolic stability, while alterations to the chloropyrimidine substituent can improve binding interactions with target proteins. Such findings underscore the importance of rational drug design in leveraging natural product-inspired scaffolds.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for compounds like 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions, while automated synthesis platforms have enabled rapid screening of large libraries of derivatives. These technologies collectively contribute to a more efficient and data-driven approach to drug development.

Moreover, the environmental impact of synthesizing 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents. Such efforts align with broader industry initiatives aimed at promoting eco-friendly practices in pharmaceutical manufacturing.

The future prospects for 5-((6-Chloropyrimidin-4-yl)amino)pyrazine-2-carbonitrile are bright, with ongoing investigations exploring its potential in therapeutic areas such as antiviral and anti-inflammatory treatments. Collaborative efforts between academic researchers and industry scientists are expected to yield novel compounds with improved efficacy and safety profiles. As our understanding of biological systems continues to evolve, this compound will likely remain at the forefront of chemical biology research.